Cas no 111468-91-8 (1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone)
111468-91-8 structure
Product Name:1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone
CAS No:111468-91-8
MF:C10H10Cl3NO2
MW:282.550899982452
MDL:MFCD03001293
CID:212745
PubChem ID:2764402
Update Time:2025-04-19
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)butan-1-one
- 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone
- 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]butan-1-one
- 1-Butanone,1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-
- 4-butyryl-2-trichloroacetylpyrrole
- trichloroacetylpyrrolylbutanone
- 111468-91-8
- DTXSID80377429
- MFCD03001293
- SB63785
- 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]butan-1-one
- J-503384
- FT-0680659
- 8R-0290
- CS-0339364
- AKOS005071235
- 1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone
-
- MDL： MFCD03001293
- Inchi： 1S/C10H10Cl3NO2/c1-2-3-8(15)6-4-7(14-5-6)9(16)10(11,12)13/h4-5,14H,2-3H2,1H3
- InChI Key： QKOKEVWDNCJQHW-UHFFFAOYSA-N
- SMILES： ClC(C(C1=CC(=CN1)C(CCC)=O)=O)(Cl)Cl
Computed Properties
- Exact Mass: 280.97800
- Monoisotopic Mass: 280.977712
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9
- XLogP3: 3.1
Experimental Properties
- Density: 1.426
- Melting Point: 133-135°C
- Boiling Point: 403.1°Cat760mmHg
- Flash Point: 197.6°C
- Refractive Index: 1.565
- PSA: 49.93000
- LogP: 3.55040
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130622-1g |
1-(5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl)butan-1-one |
111468-91-8 | 95% | 1g |
$325 | 2021-08-05 | |
| Alichem | A109005303-1g |
1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)butan-1-one |
111468-91-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| TRC | T030025-50mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone |
111468-91-8 | 50mg |
$ 145.00 | 2022-06-03 | ||
| TRC | T030025-100mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone |
111468-91-8 | 100mg |
$ 240.00 | 2022-06-03 | ||
| abcr | AB157066-500 mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone; . |
111468-91-8 | 500mg |
€315.00 | 2023-05-08 | ||
| abcr | AB157066-1 g |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone; . |
111468-91-8 | 1g |
€478.80 | 2023-05-08 | ||
| Chemenu | CM130622-1g |
1-(5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl)butan-1-one |
111468-91-8 | 95% | 1g |
$245 | 2023-03-07 | |
| Key Organics Ltd | 8R-0290-1MG |
1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone |
111468-91-8 | >95% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 8R-0290-5MG |
1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone |
111468-91-8 | >95% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 8R-0290-10MG |
1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1-butanone |
111468-91-8 | >95% | 10mg |
£48.00 | 2025-02-09 |
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-butanone Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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